Cas no 1805654-40-3 (5-Cyano-2-ethyl-4-hydroxybenzoic acid)

• Product Name: 5-Cyano-2-ethyl-4-hydroxybenzoic acid
• CAS No: 1805654-40-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5009562
• Update Time: 2025-06-09

5-Cyano-2-ethyl-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-ethyl-4-hydroxybenzoic acid

• Inchi： 1S/C10H9NO3/c1-2-6-4-9(12)7(5-11)3-8(6)10(13)14/h3-4,12H,2H2,1H3,(H,13,14)
• InChI Key： OVMLOPGUCVBNKL-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=CC(C(=O)O)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 81.3

Additional information on 5-Cyano-2-ethyl-4-hydroxybenzoic acid

Introduction to 5-Cyano-2-ethyl-4-hydroxybenzoic acid (CAS No. 1805654-40-3)

5-Cyano-2-ethyl-4-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805654-40-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, characterized by its cyano, ethyl, and hydroxyl functional groups, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-Cyano-2-ethyl-4-hydroxybenzoic acid consists of a benzoic acid core substituted with a cyano group at the 5-position, an ethyl group at the 2-position, and a hydroxyl group at the 4-position. This arrangement imparts distinct chemical properties that make it useful in multiple applications, particularly in medicinal chemistry and drug discovery. The presence of the cyano group enhances its reactivity, allowing for further functionalization, while the hydroxyl group contributes to hydrogen bonding capabilities, which is crucial for interactions with biological targets.

In recent years, 5-Cyano-2-ethyl-4-hydroxybenzoic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural features make it a versatile building block for designing molecules with potential applications in treating various diseases. For instance, researchers have investigated its role in synthesizing compounds that exhibit anti-inflammatory, antioxidant, and antimicrobial properties. The cyano group can be further modified to introduce other pharmacophores, enabling the creation of more complex and potent drug candidates.

One of the most compelling aspects of 5-Cyano-2-ethyl-4-hydroxybenzoic acid is its utility in the synthesis of heterocyclic compounds. Heterocycles are widely recognized for their biological activity and are prevalent in many pharmaceuticals. By incorporating this compound into synthetic pathways, scientists can generate derivatives with enhanced binding affinity and selectivity towards specific biological targets. This has led to several promising studies exploring its potential in developing treatments for neurological disorders, cardiovascular diseases, and cancer.

The pharmaceutical industry has shown particular interest in 5-Cyano-2-ethyl-4-hydroxybenzoic acid due to its ability to serve as a precursor for more complex molecules. For example, researchers have utilized it in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. These inhibitors are critical in targeted therapy approaches, particularly in oncology, where they can selectively inhibit aberrant signaling pathways involved in tumor growth and progression. The versatility of this compound underscores its importance as a chemical scaffold in modern drug discovery.

Moreover, 5-Cyano-2-ethyl-4-hydroxybenzoic acid has found applications beyond pharmaceuticals. In agrochemical research, derivatives of this compound have been investigated for their potential as herbicides and fungicides. The unique combination of functional groups allows for interactions with biological systems that can disrupt unwanted microbial or plant growth while minimizing toxicity to non-target organisms. This dual functionality makes it an attractive candidate for developing sustainable agricultural solutions.

The synthesis of 5-Cyano-2-ethyl-4-hydroxybenzoic acid itself is an area of active research. Several methods have been developed to produce this compound efficiently and with high yield. One common approach involves the condensation of appropriate precursors under controlled conditions, followed by functional group transformations to introduce the cyano, ethyl, and hydroxyl groups at desired positions. Advances in catalytic systems have further improved the efficiency of these synthetic routes, making large-scale production more feasible.

In conclusion, 5-Cyano-2-ethyl-4-hydroxybenzoic acid (CAS No. 1805654-40-3) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and other industries. Its unique structural features enable diverse applications, from drug development to sustainable agriculture. As research continues to uncover new ways to utilize this compound, 5-Cyano -2 -ethyl -4 -hydroxybenzoic acid will undoubtedly remain at the forefront of chemical innovation.